molecular formula C7H9BrN2 B8622545 3-Bromo-6-propylpyridazine

3-Bromo-6-propylpyridazine

Cat. No.: B8622545
M. Wt: 201.06 g/mol
InChI Key: BXXAJFFKHNFQEQ-UHFFFAOYSA-N
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Description

3-Bromo-6-propylpyridazine is a useful research compound. Its molecular formula is C7H9BrN2 and its molecular weight is 201.06 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C7H9BrN2

Molecular Weight

201.06 g/mol

IUPAC Name

3-bromo-6-propylpyridazine

InChI

InChI=1S/C7H9BrN2/c1-2-3-6-4-5-7(8)10-9-6/h4-5H,2-3H2,1H3

InChI Key

BXXAJFFKHNFQEQ-UHFFFAOYSA-N

Canonical SMILES

CCCC1=NN=C(C=C1)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

11.75 g of 6-propyl-3(2H)-pyridazinone were dissolved in 70 ml of absolute toluene while warming in a sulphonation flask under nitrogen, heated to 80° C. and treated dropwise while stirring well within 30 minutes with a solution of 24.4 g of phosphorus oxybromide in 24.4 g of absolute toluene. The mixture was subsequently stirred under reflux for a further 3 hours. After completion of the reaction, the mixture was poured into 200 ml of water and neutralized with solid sodium hydrogen carbonate. The phases were separated and the aqueous phase was back-extracted twice with 100 ml of tert.butyl methyl ether each time. The combined organic phases were washed with 100 ml of water and dried over sodium sulphate. After evaporation of the solvent, the dark brown crystalline residue (14.1 g) was sublimed at 40°-60° C. in a high vacuum, there being obtained 8.2 g (48%) of 3-bromo-6-propylpyridazine as white crystals of melting point 35°-36° C.
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